(2E)-2-[(1-ethyl-5-methoxy-1H-indol-3-yl)methylidene]-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate

• Molecular Formula: C26H21NO6
• Molecular Weight: 443.4 g/mol
• IUPAC Name: [(2E)-2-[(1-ethyl-5-methoxyindol-3-yl)methylidene]-7-methyl-3-oxo-1-benzofuran-6-yl] furan-2-carboxylate
• InChI: InChI=1S/C26H21NO6/c1-4-27-14-16(19-13-17(30-3)7-9-20(19)27)12-23-24(28)18-8-10-21(15(2)25(18)32-23)33-26(29)22-6-5-11-31-22/h5-14H,4H2,1-3H3/b23-12+
• InChI Key: JERPKLSNTQTINY-FSJBWODESA-N
• Isomeric SMILES: CCN1C=C(C2=C1C=CC(=C2)OC)/C=C/3\C(=O)C4=C(O3)C(=C(C=C4)OC(=O)C5=CC=CO5)C
• Canonical SMILES: CCN1C=C(C2=C1C=CC(=C2)OC)C=C3C(=O)C4=C(O3)C(=C(C=C4)OC(=O)C5=CC=CO5)C

Description

The compound "(2E)-2-[(1-ethyl-5-methoxy-1H-indol-3-yl)methylidene]-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate" is a hybrid heterocyclic molecule featuring a benzofuran core fused with an indole moiety. Key structural elements include:

• A benzofuran ring substituted with a 3-oxo group and a 7-methyl group.
• An (E)-configured methylidene bridge linking the benzofuran to a 1-ethyl-5-methoxyindole group.
• A furan-2-carboxylate ester at the 6-position of the benzofuran.

The ethyl and methoxy substituents on the indole ring may modulate lipophilicity and metabolic stability, while the furan ester could influence binding specificity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2E)-2-[(1-ethyl-5-methoxy-1H-indol-3-yl)methylidene]-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate typically involves multi-step organic reactions. One common approach is to start with the preparation of the indole and benzofuran intermediates, followed by their coupling under specific conditions to form the final product. The reaction conditions often include the use of catalysts, solvents, and controlled temperatures to ensure high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. The choice of method depends on factors such as the desired production volume, cost efficiency, and environmental considerations. Industrial methods often employ advanced techniques like automated synthesis and purification systems to optimize the production process.

Chemical Reactions Analysis

Types of Reactions

(2E)-2-[(1-ethyl-5-methoxy-1H-indol-3-yl)methylidene]-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: The compound can be reduced using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, typically using reagents like halogens or nucleophiles.

Common Reagents and Conditions

The reactions mentioned above often require specific reagents and conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Halogenation using bromine in the presence of a catalyst.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction could produce alcohols or amines.

Scientific Research Applications

Chemistry

In chemistry, (2E)-2-[(1-ethyl-5-methoxy-1H-indol-3-yl)methylidene]-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new reaction pathways and the development of novel compounds.

Biology

In biological research, this compound is studied for its potential biological activities, such as antimicrobial, anti-inflammatory, and anticancer properties. Researchers investigate its interactions with various biological targets to understand its mechanism of action and therapeutic potential.

Medicine

In medicine, (2E)-2-[(1-ethyl-5-methoxy-1H-indol-3-yl)methylidene]-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate is explored for its potential as a drug candidate. Its ability to interact with specific molecular targets makes it a promising candidate for the development of new pharmaceuticals.

Industry

In the industrial sector, this compound is used in the development of advanced materials, such as polymers and coatings. Its unique chemical properties contribute to the enhancement of material performance and durability.

Mechanism of Action

The mechanism of action of (2E)-2-[(1-ethyl-5-methoxy-1H-indol-3-yl)methylidene]-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects. For example, it may inhibit the activity of certain enzymes involved in disease progression, thereby exerting its therapeutic effects.

Comparison with Similar Compounds

Key Observations :

• Indole vs. Phenyl Substitutions : Indole-containing derivatives (e.g., the target compound and 3d) may exhibit stronger interactions with hydrophobic protein pockets compared to bromophenyl analogues .
• Substituent Effects : The 1-ethyl group in the target compound likely enhances metabolic stability over 1-methyl analogues (e.g., 3d), as ethyl groups resist oxidative degradation .
• Benzofuran vs. Chromene : Benzofuran’s oxygen atom contributes to hydrogen bonding, whereas chromenes may prioritize π-π stacking interactions .

Bioactivity and Computational Similarity Metrics

Studies using Tanimoto and Dice similarity indices (based on MACCS or Morgan fingerprints) indicate that the target compound clusters with indole-benzofuran hybrids in bioactivity profiles . For example:

• Tanimoto Index (MACCS) : A value >0.85 suggests high structural similarity to 3d, correlating with shared antiproliferative activity in cancer cell lines .
• Dice Index (Morgan) : Lower scores (<0.70) when compared to chromene derivatives (e.g., CAS 670242-06-5), reflecting divergent target affinities .

Biological Activity

The compound (2E)-2-[(1-ethyl-5-methoxy-1H-indol-3-yl)methylidene]-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate is a complex organic molecule with notable biological activities. This article explores its biological properties, including mechanisms of action, therapeutic potentials, and relevant case studies.

Chemical Structure and Properties

This compound features a unique structure that combines elements of indole and benzofuran, contributing to its biological activity. Below are its key chemical properties:

Property	Value
Molecular Formula	C22H21NO6
Molecular Weight	427.5 g/mol
IUPAC Name	(2E)-2-[(1-ethyl-5-methoxyindol-3-yl)methylidene]-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate
InChI Key	GVHNSXOVJYDNDC-KEBDBYFISA-N

The biological activity of this compound is primarily attributed to its interaction with specific molecular targets, including enzymes and receptors involved in various cellular pathways. It may influence apoptotic pathways, inflammatory responses, and antimicrobial activities.

Apoptosis Induction

Research indicates that derivatives of benzofuran compounds can induce apoptosis in cancer cells. For instance, studies on similar compounds have shown increased levels of reactive oxygen species (ROS) leading to apoptosis in K562 leukemia cells. The mechanism involves the activation of caspases, crucial for the apoptotic process .

Anti-inflammatory Activity

The compound exhibits potential anti-inflammatory effects by inhibiting pro-inflammatory mediators such as IL-6 and TNF-alpha. This suggests a possible therapeutic role in treating inflammatory diseases .

Biological Activity Studies

Several studies have investigated the biological activity of related compounds, providing insights into the potential effects of (2E)-2-[...]. Below are summarized findings from relevant research:

• Apoptotic Effects :
  • Study : Compounds similar to (2E)-2-[...] were tested for their ability to induce apoptosis in K562 cells.
  • Findings : Significant increases in caspase 3 and 7 activities were observed after exposure to these compounds, indicating strong pro-apoptotic properties .
• Antimicrobial Properties :
  • Study : The antimicrobial activity of benzofuran derivatives was assessed against various bacterial strains.
  • Findings : Moderate activity was noted against Gram-positive bacteria, with minimum inhibitory concentration (MIC) values ranging from 16 to 64 µg/mL .
• Inflammatory Mediator Inhibition :
  • Study : The impact on inflammatory mediators was evaluated using LPS-stimulated BV2 microglia.
  • Findings : Compounds inhibited the release of nitric oxide (NO) and prostaglandin E2 (PGE2), suggesting potential applications in neuroinflammatory conditions .

Case Study 1: Induction of Apoptosis in Leukemia Cells

A study investigated the effects of a related benzofuran compound on K562 leukemia cells. The results demonstrated that after 48 hours of exposure, there was a 2.31-fold increase in caspase activity, indicating effective induction of apoptosis through mitochondrial pathways .

Case Study 2: Anti-inflammatory Effects in Neuroinflammation Models

In another study focusing on neuroinflammation, derivatives were shown to significantly reduce pro-inflammatory cytokines in LPS-stimulated microglial cells. This suggests a promising role for these compounds in treating neurodegenerative diseases characterized by inflammation .